Cas no 70129-83-8 (Naphthalene, 1-iodo-4-methyl-)

• Product Name: Naphthalene, 1-iodo-4-methyl-
• CAS No: 70129-83-8
• MF: C₁₁H₉I
• MW: 268.093635320663
• CID: 547656
• PubChem ID: 11369171
• Update Time: 2025-04-24

Naphthalene, 1-iodo-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 1-iodo-4-methyl-
• 1-iodo-4-methylnaphthalene
• SCHEMBL2218641
• 70129-83-8
• FT-0709548
• DTXSID10463824
• 1-iodo-4-methylnaphtalene
• AKOS017548080

• Inchi： 1S/C11H9I/c1-8-6-7-11(12)10-5-3-2-4-9(8)10/h2-7H,1H3
• InChI Key： SOOPESABWKAQTM-UHFFFAOYSA-N
• SMILES： IC1C=CC(C)=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 267.97447
• Monoisotopic Mass: 267.97490g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on Naphthalene, 1-iodo-4-methyl-

Introduction to 1-Iodo-4-Methyl-Naphthalene (CAS No. 70129-83-8)

1-Iodo-4-Methyl-Naphthalene, also known as CAS No. 70129-83-8, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the naphthalene family, which is a polycyclic aromatic hydrocarbon (PAH) consisting of two fused benzene rings. The presence of an iodine atom at the 1-position and a methyl group at the 4-position introduces unique electronic and structural properties to this compound, making it a valuable material for research and industrial applications.

The synthesis of 1-Iodo-4-Methyl-Naphthalene typically involves multi-step organic reactions, often starting from naphthalene derivatives. Recent advancements in synthetic chemistry have enabled more efficient and selective methods for the preparation of this compound. For instance, researchers have explored the use of transition metal catalysts, such as palladium complexes, to facilitate coupling reactions that yield high-purity 1-Iodo-4-Methyl-Naphthalene. These methods not only improve the overall yield but also minimize by-products, making the synthesis process more environmentally friendly and cost-effective.

In terms of chemical properties, 1-Iodo-4-Methyl-Naphthalene exhibits a high degree of stability due to the aromaticity of its naphthalene backbone. The iodine atom at the 1-position contributes to its reactivity in certain chemical transformations, such as nucleophilic substitution or elimination reactions. Additionally, the methyl group at the 4-position introduces steric effects that can influence the reactivity and selectivity of the compound in various reactions. These properties make it an ideal candidate for use as an intermediate in the synthesis of more complex organic molecules.

Recent studies have highlighted the potential of 1-Iodo-4-Methyl-Naphthalene in advanced materials science applications. For example, researchers have investigated its use as a precursor for the synthesis of novel carbon-based materials, such as graphene-like structures or carbon nanotubes. The unique electronic properties of this compound make it suitable for applications in electronics and optoelectronics, where materials with tailored electronic characteristics are highly sought after.

In addition to its chemical applications, 1-Iodo-4-Methyl-Naphthalene has also found relevance in biological systems. Studies have shown that this compound can interact with certain proteins and enzymes, potentially offering new avenues for drug discovery. Researchers are currently exploring its ability to modulate cellular pathways involved in diseases such as cancer or neurodegenerative disorders. While these applications are still in the early stages of development, they demonstrate the versatility and potential impact of this compound across multiple disciplines.

The growing interest in 1-Iodo-4-Methyl-Naphthalene has led to increased demand for its production on both laboratory and industrial scales. To meet this demand, manufacturers have developed scalable production methods that ensure consistent quality and purity. Quality control measures include rigorous analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry to confirm the identity and purity of the final product.

In conclusion, 1-Iodo-4-Methyl-Naphthalene, with its unique chemical structure and properties, continues to be a subject of intense research and development across various scientific domains. Its applications span from organic synthesis to materials science and biotechnology, underscoring its importance as a versatile building block for advanced materials and compounds. As research progresses, it is expected that new discoveries will further expand the utility of this compound in both academic and industrial settings.